5-chloro-3,4-dinitro-N-pentylthiophen-2-amine
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Overview
Description
5-chloro-3,4-dinitro-N-pentylthiophen-2-amine is a chemical compound with the molecular formula C9H12ClN3O4S and a molecular weight of 293.72 . It is not intended for human or veterinary use and is primarily used for research.
Molecular Structure Analysis
The molecular structure of this compound can be inferred from its molecular formula C9H12ClN3O4S . Unfortunately, detailed structural analysis or 3D molecular structures were not found in the search results.Physical and Chemical Properties Analysis
The physical and chemical properties of this compound are not specified in the search results. The molecular formula C9H12ClN3O4S and molecular weight 293.72 are known .Scientific Research Applications
Synthesis of Antimicrobial Agents
Research on similar compounds, such as the synthesis of formazans from Mannich base derivatives of thiadiazoles, demonstrates potential applications in developing new antimicrobial agents. These compounds have shown moderate activity against bacterial strains like Escherichia coli and Salmonella typhi, as well as fungal strains including Aspergillus niger, Penicillium species, and Candida albicans (Sah, Bidawat, Seth, & Gharu, 2014).
Polymer Science
Aromatic poly(amine-imide)s bearing pendent triphenylamine groups have been synthesized for their thermal, photophysical, electrochemical, and electrochromic characteristics. These polymers exhibit good mechanical properties and thermal stability, making them suitable for various applications in materials science (Cheng, Hsiao, Su, & Liou, 2005).
Photoaffinity Labeling
An aryl azide, specifically 2,4-dinitro-5-fluorophenylazide, has been studied for photoaffinity labeling of amine groups in proteins. This compound reacts under mildly alkaline conditions, suitable for modifying free amine groups in active enzymes, demonstrating applications in biochemistry and molecular biology (Wilson, Miyata, Erecínska, & Vanderkooi, 1975).
Energetic Materials Synthesis
The synthesis and performance of energetic derivatives, such as those derived from aminotetrazole, highlight the potential of similar compounds in the design and development of new energetic materials. These materials are evaluated for their thermal behaviors and detonation characteristics, indicating applications in the field of explosives and propellants (Ku, 2015).
Future Directions
While specific future directions for 5-chloro-3,4-dinitro-N-pentylthiophen-2-amine were not found in the search results, related research suggests the development of novel series of similar compounds as potent inhibitors of mutant EGFR/BRAF pathways with antiproliferative activity . This indicates potential future directions in the development of new therapeutic agents.
Properties
IUPAC Name |
5-chloro-3,4-dinitro-N-pentylthiophen-2-amine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12ClN3O4S/c1-2-3-4-5-11-9-7(13(16)17)6(12(14)15)8(10)18-9/h11H,2-5H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UFFIAUVBWUKQRD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCNC1=C(C(=C(S1)Cl)[N+](=O)[O-])[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12ClN3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.73 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.